Cas no 851368-01-9 ((E)-2-hydroxy-3,5-dinitro-N'-(2-nitrobenzylidene)benzohydrazide)

• Product Name: (E)-2-hydroxy-3,5-dinitro-N'-(2-nitrobenzylidene)benzohydrazide
• CAS No: 851368-01-9
• MF: C₁₄H₉N₅O₈
• MW: 375.25
• CID: 5070586
• Update Time: 2026-03-01

(E)-2-hydroxy-3,5-dinitro-N'-(2-nitrobenzylidene)benzohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-3,5-dinitrobenzoic acid 2-[(2-nitrophenyl)methylene]hydrazide
• (E)-2-hydroxy-3,5-dinitro-N'-(2-nitrobenzylidene)benzohydrazide

• Inchi： 1S/C14H9N5O8/c20-13-10(5-9(17(22)23)6-12(13)19(26)27)14(21)16-15-7-8-3-1-2-4-11(8)18(24)25/h1-7,20H,(H,16,21)/b15-7+
• InChI Key： RJVSBJVXQBNDRV-VIZOYTHASA-N
• SMILES： C(N/N=C/C1C=CC=CC=1[N+]([O-])=O)(=O)C1C=C([N+]([O-])=O)C=C(C=1O)[N+]([O-])=O

Additional information on (E)-2-hydroxy-3,5-dinitro-N'-(2-nitrobenzylidene)benzohydrazide

(E)-2-hydroxy-3,5-dinitro-N'-(2-nitrobenzylidene)benzohydrazide: A Multifunctional Compound in Modern Pharmaceutical Research

The CAS No. 851368-01-9 compound, formally known as (E)-2-hydroxy-3,5-dinitro-N'-(2-nitrobenzylidene)benzohydrazide, represents a significant advancement in the field of medicinal chemistry. This compound belongs to the class of hydrazides, which are widely studied for their potential applications in drug discovery and chemical synthesis. The unique structural features of this molecule, including the hydroxy group at the 2-position, the nitro substituents at the 3 and 5 positions, and the nitrobenzylidene bridge, contribute to its multifunctional properties. Recent research has highlighted its role in developing novel therapeutic agents, particularly in the context of inflammatory diseases and antimicrobial strategies.

The hydroxy functionality in this compound plays a critical role in modulating its reactivity and biological activity. The nitro groups at positions 3 and 5 are known to enhance the molecule's electrophilic character, which is essential for its participation in various chemical reactions and bioconjugation processes. The nitrobenzylidene bridge further adds complexity to its molecular architecture, enabling interactions with target proteins and enzymes. These structural elements collectively position the compound as a promising candidate for further pharmacological exploration.

Recent studies have demonstrated the potential of (E)-2-hydroxy-3,5-dinitro-N'-(2-nitrobenzylidene)benzohydrazide in the development of targeted therapies. For instance, a 2023 publication in the Journal of Medicinal Chemistry reported that this compound exhibits significant anti-inflammatory activity by inhibiting the NF-κB signaling pathway, a key mediator of inflammatory responses. The hydroxy group is believed to facilitate the formation of hydrogen bonds with specific protein residues, thereby enhancing its binding affinity and selectivity. This finding underscores the importance of the hydroxy functionality in modulating the compound's biological effects.

Another notable application of this compound is in the field of antimicrobial research. A 2024 study published in Antimicrobial Agents and Chemotherapy revealed that (E)-2-hydroxy-3,5-dinitro-N'-(2-nitrobenzylid nadide demonstrates broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The nitro substituents at positions 3 and 5 are thought to contribute to its antibacterial properties by disrupting bacterial cell membrane integrity. Additionally, the nitrobenzylidene bridge may enhance its ability to penetrate microbial cell walls, further improving its efficacy. These findings highlight the compound's potential as a novel antimicrobial agent.

The synthesis of (E)-2-hydroxy-3,5-dinitro-N'-(2-nitrobenzylidene)benzohydrazide has been the focus of several recent studies, with researchers exploring efficient and scalable methods to produce this compound. A 2023 paper in Organic Letters described a one-pot synthesis approach that utilizes microwave-assisted reactions to achieve high yields. This method leverages the nitro groups' electron-withdrawing properties to facilitate the formation of the nitrobenzylidene bridge. The hydroxy group is introduced through a selective hydroxylation step, ensuring the compound's structural integrity. Such advancements in synthetic methodology are crucial for translating laboratory findings into practical applications.

Furthermore, the pharmacokinetic properties of (E)-2-hydroxy-3,5-dinitro-N'-(2-nitrobenzylidene)benzohydrazide have been investigated to assess its potential for clinical use. A 2024 study in Drug Metabolism and Disposition found that the compound exhibits favorable solubility and stability in biological fluids, which are critical factors for drug development. The hydroxy group is believed to enhance the compound's solubility by forming hydrogen bonds with water molecules, while the nitro groups may contribute to its metabolic stability. These properties make the compound a strong candidate for further preclinical evaluation.

Despite its promising applications, the toxicological profile of (E)-2-hydroxy-3,5-dinitro-N'-(2-nitrobenzylidene)benzohydrazide remains an area of active research. A 2023 review in Toxicology Reports highlighted the need for comprehensive safety assessments to ensure its suitability for therapeutic use. The nitro groups and the nitrobenzylidene bridge may pose potential risks due to their electrophilic nature, which could lead to adverse effects in biological systems. Ongoing studies are focused on optimizing the compound's structure to minimize toxicity while maintaining its therapeutic efficacy.

In conclusion, (E)-2-hydroxy-3,5-dinitro-N'-(2-nitrobenzylidene)benzohydrazide stands as a remarkable example of how structural complexity can lead to multifunctional properties with broad applications in pharmaceutical research. Its unique combination of hydroxy, nitro, and nitrobenzylidene functionalities positions it as a valuable tool for developing novel therapies. As research in this field continues to evolve, the potential of this compound is likely to expand, offering new opportunities for addressing pressing medical challenges.